Cas no 72238-04-1 (6H-Pyrido[4,3-b]carbazol-9-ol,1-[[3-(diethylamino)propyl]amino]-5-methyl-)

6H-Pyrido[4,3-b]carbazol-9-ol,1-[[3-(diethylamino)propyl]amino]-5-methyl- structure
72238-04-1 structure
Product name:6H-Pyrido[4,3-b]carbazol-9-ol,1-[[3-(diethylamino)propyl]amino]-5-methyl-
CAS No:72238-04-1
MF:C23H28N4O
MW:376.494625091553
CID:573369
PubChem ID:149479

6H-Pyrido[4,3-b]carbazol-9-ol,1-[[3-(diethylamino)propyl]amino]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Pyrido[4,3-b]carbazol-9-ol,1-[[3-(diethylamino)propyl]amino]-5-methyl-
    • 1-((3-(Diethylamino)propyl)amino)-5-methyl-6H-pyrido(4,3-b)carbazol-9- ol
    • 1-[3-(diethylamino)propylamino]-5-methyl-6H-pyrido[4,3-b]carbazol-9-ol
    • 1-((3-(Diethylamino)propyl)amino)-5-methyl-9-hydroxy-6H-pyrido(4,3-b)carbazole
    • 1-(3-diethylamino-propylamino)-5-methyl-6H-pyrido[4,3-b]carbazol-9-ol
    • 1-amino>-9-hydroxy-5-methyl-6H-pyridocarbazole
    • 6H-Pyrido(4,3-b)carbazol-9-ol, 1-((3-(diethylamino)propyl)amino)-5-methyl-
    • AC1L3Z75
    • BRN 0710354
    • CHEMBL19962
    • CTK9A2538
    • LS-133322
    • SureCN1065037
    • 72238-04-1
    • DTXSID80222561
    • 1-((3-(Diethylamino)propyl)amino)-5-methyl-6H-pyrido(4,3-b)carbazol-9-ol
    • SCHEMBL1065037
    • Inchi: InChI=1S/C23H28N4O/c1-4-27(5-2)12-6-10-24-23-20-14-19-18-13-16(28)7-8-21(18)26-22(19)15(3)17(20)9-11-25-23/h7-9,11,13-14,26,28H,4-6,10,12H2,1-3H3,(H,24,25)
    • InChI Key: JOTXWZGCPJPKOO-UHFFFAOYSA-N
    • SMILES: CCN(CC)CCCNC1=NC=CC2=C(C3=C(C=C21)C4=C(N3)C=CC(=C4)O)C

Computed Properties

  • Exact Mass: 376.22600
  • Monoisotopic Mass: 376.22631153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 102
  • XLogP3: 5
  • Topological Polar Surface Area: 64.2Ų
  • Surface Charge: 0

Experimental Properties

  • PSA: 64.18000
  • LogP: 5.10010

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